4-(4-Hydroxy-phenylsulfanyl)-3-nitro-phenol

• Molecular Formula: C12H9NO4S
• Molecular Weight: 263.27 g/mol
• IUPAC Name: 4-(4-hydroxyphenyl)sulfanyl-3-nitrophenol
• InChI: InChI=1S/C12H9NO4S/c14-8-1-4-10(5-2-8)18-12-6-3-9(15)7-11(12)13(16)17/h1-7,14-15H
• InChI Key: UZGFGXXGERUNKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)SC2=C(C=C(C=C2)O)[N+](=O)[O-]

Description

4-(4-Hydroxy-phenylsulfanyl)-3-nitro-phenol is a useful research compound. Its molecular formula is C12H9NO4S and its molecular weight is 263.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 4-Chloro-3-nitro-phenol (2.0 g, 11.52 mmol), 4-hydroxythiophenol (1.45 g, 11.52 mmol) and cesium carbonate (11.26 g, 34.56 mmol) in N,N-dimethylformamide (25 mL) was heated to 100° C. for 4 hours. After cooling to room temperature, 1N aqueous Hydrochloric acid (150 mL) was added and the resultant solution extracted with ethyl acetate (2×100 mL), the combined extracts dried over magnesium sulfate, filtered and concentrated under vacuum to provide the crude title compound which was purified by chromatography on silica gel using hexanes/ethyl acetate as eluent to obtain the title product as a bright orange solid (1.35 g, 45%).